Cas no 1779937-89-1 (6-(Aminomethyl)quinolin-4-amine)

6-(Aminomethyl)quinolin-4-amine is a quinoline derivative featuring both an aminomethyl and an amino substituent on its aromatic ring system. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound’s reactive amine groups allow for further functionalization, enabling the construction of complex heterocyclic frameworks. Its quinoline core contributes to potential biological activity, often explored in medicinal chemistry for antimicrobial or anticancer applications. The compound is typically handled under controlled conditions due to its amine reactivity. High-purity grades are available for research purposes, ensuring consistent performance in synthetic applications.

6-(Aminomethyl)quinolin-4-amine structure

1779937-89-1 structure

Product Name:6-(Aminomethyl)quinolin-4-amine

CAS No:1779937-89-1

MF:C₁₀H₁₁N₃

MW:173.214441537857

MDL:MFCD34575634

CID:5617412

PubChem ID:105435526

Update Time:2025-05-21

6-(Aminomethyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-28650698
- 1779937-89-1
- 6-(aminomethyl)quinolin-4-amine
- 6-(Aminomethyl)quinolin-4-amine
- MDL： MFCD34575634
- Inchi： 1S/C10H11N3/c11-6-7-1-2-10-8(5-7)9(12)3-4-13-10/h1-5H,6,11H2,(H2,12,13)
- InChI Key： XCLMULDIEPSMFM-UHFFFAOYSA-N
- SMILES： N1C=CC(=C2C=C(CN)C=CC=12)N

Computed Properties

Exact Mass: 173.095297364g/mol
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 64.9Å²

6-(Aminomethyl)quinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28650698-0.05g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	0.05g	$1032.0	2025-03-19
Enamine	EN300-28650698-0.1g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	0.1g	$1081.0	2025-03-19
Enamine	EN300-28650698-0.25g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	0.25g	$1131.0	2025-03-19
Enamine	EN300-28650698-0.5g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	0.5g	$1180.0	2025-03-19
Enamine	EN300-28650698-1.0g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	1.0g	$1229.0	2025-03-19
Enamine	EN300-28650698-2.5g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	2.5g	$2408.0	2025-03-19
Enamine	EN300-28650698-5.0g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	5.0g	$3562.0	2025-03-19
Enamine	EN300-28650698-10.0g	6-(aminomethyl)quinolin-4-amine	1779937-89-1	95.0%	10.0g	$5283.0	2025-03-19
Enamine	EN300-28650698-1g	6-(aminomethyl)quinolin-4-amine	1779937-89-1		1g	$1229.0	2023-09-06
Enamine	EN300-28650698-5g	6-(aminomethyl)quinolin-4-amine	1779937-89-1		5g	$3562.0	2023-09-06

6-(Aminomethyl)quinolin-4-amine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

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Additional information on 6-(Aminomethyl)quinolin-4-amine

Comprehensive Overview of 6-(Aminomethyl)quinolin-4-amine (CAS No. 1779937-89-1): Properties, Applications, and Research Insights

6-(Aminomethyl)quinolin-4-amine (CAS No. 1779937-89-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its aminomethyl and amine functional groups, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in drug discovery, fluorescence probes, and coordination chemistry, aligning with current trends in targeted therapy and bioimaging technologies.

Recent studies highlight the role of 6-(Aminomethyl)quinolin-4-amine in developing small-molecule inhibitors for enzymes involved in inflammatory pathways. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s electron-rich quinoline core also makes it a candidate for designing organic semiconductors, addressing the growing demand for flexible electronics and sustainable energy solutions.

From a synthetic perspective, CAS No. 1779937-89-1 is often utilized in multicomponent reactions (MCRs) due to its reactive sites. Its chelation properties are leveraged in creating metal-organic frameworks (MOFs), which are pivotal in carbon capture and hydrogen storage applications. This aligns with the global focus on green chemistry and renewable energy, making it a relevant subject for academic and industrial research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 6-(Aminomethyl)quinolin-4-amine. Purity and stability assessments are critical, especially for its use in high-throughput screening (HTS) platforms. The compound’s solubility profile and pH sensitivity are frequently discussed in forums, reflecting user interest in optimizing formulation strategies for lab-scale and commercial applications.

In the context of intellectual property, patents involving 1779937-89-1 often focus on its derivatives for anticancer agents or neuroprotective compounds. This underscores its value in drug repurposing initiatives, a trending approach to accelerate therapeutic development. Additionally, its low toxicity profile in preliminary studies makes it a promising candidate for biocompatible materials.

Environmental and regulatory considerations for 6-(Aminomethyl)quinolin-4-amine emphasize waste minimization and safe handling protocols. While not classified as hazardous, its synthesis often involves catalytic methods to reduce byproducts, resonating with the circular economy paradigm. FAQs in scientific communities frequently address its storage conditions and compatibility with common reagents.

Future directions for CAS No. 1779937-89-1 include exploring its photophysical properties for OLEDs and biosensors, as well as scaling up production via continuous flow chemistry. Collaborative efforts between academia and industry aim to unlock its full potential, positioning this compound at the forefront of innovation-driven research.